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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

2-Bromo-3-nitrotoluene (CAS No: 41085-43-2). Adherence to these procedures is essential

for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-nitrotoluene is a hazardous substance that can cause harm if improperly handled.

It is harmful if swallowed, inhaled, or absorbed through the skin and is irritating to the eyes,

skin, and respiratory system.[1][2][3] Therefore, the use of appropriate personal protective

equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Bromo-3-
nitrotoluene
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PPE Category Recommended Equipment

Hand Protection

Compatible chemical-resistant gloves.[1] Always

inspect gloves prior to use and use proper glove

removal technique to avoid skin contact.

Eye/Face Protection Chemical safety goggles or a full-face shield.[1]

Skin and Body Protection Protective clothing to prevent skin exposure.[1]

Respiratory Protection

Use a NIOSH (US) or CEN (EU) approved

respirator.[1] For situations where risk

assessment indicates air-purifying respirators

are suitable, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges is a viable backup

to engineering controls.[1] If a respirator is the

sole means of protection, a full-face supplied-air

respirator is required.[1] A dust mask of type

N95 (US) is also suggested.[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

2. Personal Protective Equipment (PPE) Adherence:

Before handling, ensure all PPE listed in Table 1 is correctly worn.

3. Chemical Handling:

Avoid direct contact with the substance.

Prevent the formation of dust.[4]
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Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry place away from strong oxidizing agents and strong bases.[1]

4. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

If on skin: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention.[1]

If in eyes: Immediately flush with plenty of water for at least 15 minutes, separating the

eyelids with fingers. Seek immediate medical attention.[1]

If swallowed: Wash out the mouth with water if the person is conscious. Do not induce

vomiting. Call a physician immediately.[1][5]

Disposal Plan: Step-by-Step Waste Management
1. Small Spills:

Carefully sweep up the solid material, avoiding the generation of dust.[1]

Place the swept-up material into a designated, labeled bag or container for waste disposal.

[1]

Ventilate the area of the spill and wash the site after the material has been collected.[1]

2. General Waste Disposal:

Dispose of waste material in accordance with national and local regulations.[6]

Do not mix with other waste. Leave chemicals in their original containers for disposal.[6]

Handle uncleaned containers as you would the product itself.[6]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[7]
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Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Bromo-3-nitrotoluene.

PPE Selection Workflow for 2-Bromo-3-nitrotoluene

Hazard Assessment

PPE Selection

Action

Start: Handling 2-Bromo-3-nitrotoluene

Identify Hazards:
- Harmful (swallowed, inhaled, skin contact)

- Irritant (eyes, skin, respiratory)

Eye Protection:
Chemical Safety Goggles / Face Shield

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Protective Clothing

Respiratory Protection:
NIOSH/CEN Approved Respirator

(Consider task-specific needs)

Proceed with Handling

Follow Spill/Disposal Protocol

If spill occurs
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Caption: PPE Selection Workflow for 2-Bromo-3-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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